![molecular formula C16H20N2O5 B042363 (4S,6S,7R,8S)-8-(Hydroxymethyl)-7,11-dimethoxy-5,12-dimethyl-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-diene-10,13-dione CAS No. 26909-45-5](/img/structure/B42363.png)
(4S,6S,7R,8S)-8-(Hydroxymethyl)-7,11-dimethoxy-5,12-dimethyl-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-diene-10,13-dione
Overview
Description
The compound “(4S,6S,7R,8S)-8-(Hydroxymethyl)-7,11-dimethoxy-5,12-dimethyl-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-diene-10,13-dione” is also known as Mitomycin C . It is an alkaloid initially produced by Streptomyces that exhibits antibiotic, immunomodulatory, and anticancer chemotherapeutic activities . Clinically, Mitomycin C is used as a combination therapy to treat cancers; it suppresses cell growth by preventing DNA strand break repair .
Chemical Reactions Analysis
Mitomycin C exhibits its effects through various chemical reactions. It inhibits thioredoxin reductase and induces DNA cross-linking at CpG sequences . This leads to the suppression of cell growth by preventing DNA strand break repair .Physical And Chemical Properties Analysis
Mitomycin C is soluble in water (25 oC - 0.9 mg/mL), acetone, methanol, or ethanol (1 mg/mL), DMSO (15 mg/mL) . It appears as blue-violet crystals . The melting point is greater than 360°C .Scientific Research Applications
- FDCA is a key building block for sustainable polymers. It can be synthesized from the hydroxymethyl group of our compound. FDCA-based polyesters exhibit excellent mechanical properties and are biodegradable, making them suitable for eco-friendly packaging materials and textiles .
- EL, another derivative, can be used as a biofuel additive. It enhances combustion efficiency and reduces greenhouse gas emissions .
- GVL, produced from our compound, serves as a green solvent and reagent. It finds applications in biomass conversion, catalysis, and organic synthesis. Its low toxicity and biodegradability make it an attractive alternative to traditional solvents .
- Our compound can be incorporated into controlled-release formulations for herbicides. By reducing volatilization and leaching risks, these formulations enhance herbicide efficacy while minimizing environmental impact .
- Mechanistic studies have revealed that our compound can undergo cleavage of C(Ar)–O bonds, leading to the formation of cyclohexanones. This reaction pathway has implications in organic synthesis and pharmaceutical chemistry .
- The unique structure of our compound suggests potential bioactivity. Researchers are exploring its derivatives as potential anticancer agents. Further studies are needed to elucidate their mechanisms of action and efficacy .
Furan-Based Polyester Platform: 2,5-Furandicarboxylic Acid (FDCA)
Fuel Additives: 2,5-Dimethylfuran (DMF) and Ethyl Levulinate (EL)
Gamma-Valerolactone (GVL) as a Solvent and Reactant
Herbicide Controlled Release Formulations
Cyclohexanone Synthesis via Palladium-Catalyzed Cleavage
Potential Anticancer Agents
Safety And Hazards
Mitomycin C is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is fatal if swallowed, in contact with skin, or if inhaled . It is also suspected of causing cancer . Therefore, it is recommended to obtain special instructions before use and not to handle until all safety precautions have been read and understood .
properties
IUPAC Name |
(4S,6S,7R,8S)-8-(hydroxymethyl)-7,11-dimethoxy-5,12-dimethyl-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-diene-10,13-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O5/c1-7-12(20)11-10(13(21)14(7)22-3)8(6-19)16(23-4)15-9(17(15)2)5-18(11)16/h8-9,15,19H,5-6H2,1-4H3/t8-,9+,15+,16-,17?/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCZWYXWRDFDZPE-MYKCTVALSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2CO)OC)N4C)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=O)C2=C(C1=O)N3C[C@H]4[C@@H]([C@@]3([C@@H]2CO)OC)N4C)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 13857046 | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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